Cas no 851405-11-3 (4-tert-butyl-N-2-(7-methyl-2-oxo-1,2-dihydroquinolin-3-yl)ethylbenzamide)

• Product name: 4-tert-butyl-N-2-(7-methyl-2-oxo-1,2-dihydroquinolin-3-yl)ethylbenzamide
• CAS No: 851405-11-3
• MF: C₂₃H₂₆N₂O₂
• MW: 362.464745998383
• CID: 6479486

4-tert-butyl-N-2-(7-methyl-2-oxo-1,2-dihydroquinolin-3-yl)ethylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-tert-butyl-N-2-(7-methyl-2-oxo-1,2-dihydroquinolin-3-yl)ethylbenzamide
• 4-(tert-butyl)-N-(2-(7-methyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl)benzamide
• Benzamide, N-[2-(1,2-dihydro-7-methyl-2-oxo-3-quinolinyl)ethyl]-4-(1,1-dimethylethyl)-

• Inchi： 1S/C23H26N2O2/c1-15-5-6-17-14-18(22(27)25-20(17)13-15)11-12-24-21(26)16-7-9-19(10-8-16)23(2,3)4/h5-10,13-14H,11-12H2,1-4H3,(H,24,26)(H,25,27)
• InChI Key： URBJYWDOZWFEOH-UHFFFAOYSA-N
• SMILES： C(NCCC1=CC2=C(NC1=O)C=C(C)C=C2)(=O)C1=CC=C(C(C)(C)C)C=C1

Experimental Properties

• Density: 1.114±0.06 g/cm3(Predicted)
• Boiling Point: 592.5±50.0 °C(Predicted)
• pka: 11.65±0.70(Predicted)

Additional information on 4-tert-butyl-N-2-(7-methyl-2-oxo-1,2-dihydroquinolin-3-yl)ethylbenzamide

Comprehensive Overview of 4-tert-butyl-N-2-(7-methyl-2-oxo-1,2-dihydroquinolin-3-yl)ethylbenzamide (CAS No. 851405-11-3)

4-tert-butyl-N-2-(7-methyl-2-oxo-1,2-dihydroquinolin-3-yl)ethylbenzamide (CAS No. 851405-11-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound, often referred to by its abbreviated name or CAS number, belongs to the quinoline derivative family, which is known for its diverse biological activities. Researchers and industry professionals are increasingly interested in this molecule for its potential role in drug development, particularly in targeting specific enzymatic pathways.

The molecular structure of 4-tert-butyl-N-2-(7-methyl-2-oxo-1,2-dihydroquinolin-3-yl)ethylbenzamide features a quinoline core substituted with a tert-butyl group and a benzamide moiety. This combination of functional groups contributes to its unique chemical reactivity and binding affinity, making it a valuable candidate for further study. Recent trends in scientific literature highlight the growing demand for quinoline-based compounds, as they are frequently explored for their antimicrobial, anti-inflammatory, and anticancer properties. Users searching for "quinoline derivatives in drug discovery" or "CAS 851405-11-3 applications" will find this compound particularly relevant.

One of the key reasons behind the rising interest in 4-tert-butyl-N-2-(7-methyl-2-oxo-1,2-dihydroquinolin-3-yl)ethylbenzamide is its potential as a small-molecule inhibitor. In the context of modern drug development, small-molecule inhibitors are highly sought after for their ability to modulate protein-protein interactions and enzymatic activity. This compound's structural features suggest it could interact with specific biological targets, such as kinases or receptors, which are often implicated in disease pathways. Searches related to "small-molecule inhibitors for therapeutic use" or "quinoline-based kinase inhibitors" align well with the properties of this molecule.

From a synthetic chemistry perspective, the preparation of 4-tert-butyl-N-2-(7-methyl-2-oxo-1,2-dihydroquinolin-3-yl)ethylbenzamide involves multi-step organic reactions, including condensation and amidation processes. The tert-butyl group enhances the compound's stability, while the benzamide segment offers versatility for further functionalization. Researchers investigating "synthetic routes for quinoline amides" or "CAS 851405-11-3 synthesis" will find this compound an excellent case study for advanced organic synthesis techniques.

In addition to its pharmaceutical potential, 4-tert-butyl-N-2-(7-methyl-2-oxo-1,2-dihydroquinolin-3-yl)ethylbenzamide has also piqued interest in material science. The quinoline scaffold is known for its photophysical properties, which could be exploited in the development of organic semiconductors or fluorescent probes. This dual applicability in both life sciences and material sciences makes it a compelling subject for interdisciplinary research. Queries such as "quinoline derivatives in material science" or "organic compounds for optoelectronics" resonate with these applications.

As the scientific community continues to explore the capabilities of 4-tert-butyl-N-2-(7-methyl-2-oxo-1,2-dihydroquinolin-3-yl)ethylbenzamide, its relevance in high-impact research areas like precision medicine and green chemistry becomes increasingly apparent. The compound's potential to serve as a building block for more complex molecules further underscores its importance. For those searching for "innovative quinoline-based compounds" or "CAS 851405-11-3 research updates," staying informed about the latest developments is crucial.

In summary, 4-tert-butyl-N-2-(7-methyl-2-oxo-1,2-dihydroquinolin-3-yl)ethylbenzamide (CAS No. 851405-11-3) represents a fascinating intersection of chemistry, biology, and materials science. Its structural complexity and functional diversity make it a valuable subject for ongoing research, with potential applications spanning therapeutics, diagnostics, and advanced materials. By focusing on user-driven queries like "quinoline amides in drug design" or "CAS 851405-11-3 properties," this overview aims to provide a comprehensive and accessible resource for professionals and enthusiasts alike.